![molecular formula C13H19NO8 B1262637 3-[(1R,2S)-2-amino-1-hydroxypropyl]phenol dihydrogen (2R,3R)-2,3-dihydroxybutanedioate](/img/structure/B1262637.png)
3-[(1R,2S)-2-amino-1-hydroxypropyl]phenol dihydrogen (2R,3R)-2,3-dihydroxybutanedioate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Metaraminol bitartrate is a tartrate salt.
Scientific Research Applications
Asymmetric Synthesis
- Research on asymmetric synthesis of metabolites related to metoprolol, involving complex reduction processes, sheds light on the stereoselective formation of compounds with specific configurations, including those related to 3-[(1R,2S)-2-amino-1-hydroxypropyl]phenol dihydrogen (2R,3R)-2,3-dihydroxybutanedioate (Shetty & Nelson, 1988).
Novel Opioid Receptor Antagonists
- The compound's structure has been studied in the context of opioid receptor antagonists. This includes examining the stereochemistry and functional groups critical for potency and selectivity (Thomas et al., 2003).
Synthesis of Dihydroxyethylene Isosteres
- Research into the synthesis of dihydroxyethylene isosteres, potentially useful for new HIV-protease inhibitors, involves derivatives of this compound. These syntheses contribute to the development of novel therapeutic agents (Benedetti et al., 1999).
Chiral Solvating Agents in NMR Spectroscopy
- Derivatives of 3-[(1R,2S)-2-amino-1-hydroxypropyl]phenol have been compared as chiral solvating agents for the enantiodiscrimination of derivatized amino acids in NMR spectroscopy, indicating applications in stereochemical analysis (Recchimurzo et al., 2020).
Mannich-Type Synthesis
- The compound has been utilized in diastereoselective synthesis through Mannich-type reactions, important for introducing various substituents in pharmaceutical compounds (Fang et al., 2011).
Renin Inhibitors
- Its structure and synthesis play a role in designing potent inhibitors of human plasma renin, contributing to the development of antihypertensive drugs (Thaisrivongs et al., 1987).
properties
Molecular Formula |
C13H19NO8 |
---|---|
Molecular Weight |
317.29 g/mol |
IUPAC Name |
3-[(1R,2S)-2-amino-1-hydroxypropyl]phenol;(2R,3R)-2,3-dihydroxybutanedioate;hydron |
InChI |
InChI=1S/C9H13NO2.C4H6O6/c1-6(10)9(12)7-3-2-4-8(11)5-7;5-1(3(7)8)2(6)4(9)10/h2-6,9,11-12H,10H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t6-,9-;1-,2-/m01/s1 |
InChI Key |
VENXSELNXQXCNT-IJYXXVHRSA-N |
Isomeric SMILES |
[H+].[H+].C[C@@H]([C@@H](C1=CC(=CC=C1)O)O)N.[C@@H]([C@H](C(=O)[O-])O)(C(=O)[O-])O |
Canonical SMILES |
[H+].[H+].CC(C(C1=CC(=CC=C1)O)O)N.C(C(C(=O)[O-])O)(C(=O)[O-])O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.